1,2,4,5-Tetramethylbenzene-3,6-D2
CAS No.: 1859-01-4
Cat. No.: VC0156496
Molecular Formula: C10H14
Molecular Weight: 136.234
* For research use only. Not for human or veterinary use.

CAS No. | 1859-01-4 |
---|---|
Molecular Formula | C10H14 |
Molecular Weight | 136.234 |
IUPAC Name | 1,4-dideuterio-2,3,5,6-tetramethylbenzene |
Standard InChI | InChI=1S/C10H14/c1-7-5-9(3)10(4)6-8(7)2/h5-6H,1-4H3/i5D,6D |
Standard InChI Key | SQNZJJAZBFDUTD-KCZCTXNHSA-N |
SMILES | CC1=CC(=C(C=C1C)C)C |
1,2,4,5-Tetramethylbenzene-3,6-D2, also known as durene-3,6-d2, is a deuterated derivative of 1,2,4,5-tetramethylbenzene. It is used in various chemical and biochemical applications, particularly as an internal standard in nuclear magnetic resonance (NMR) spectroscopy due to its stable and well-defined spectral characteristics.
Applications in Research
1,2,4,5-Tetramethylbenzene-3,6-D2 is commonly used as an internal standard in NMR spectroscopy. This is due to its well-defined and stable spectral peaks, which allow for accurate calibration and quantification of other compounds in a mixture. For instance, in kinetic studies involving palladium-catalyzed reactions, it is used to normalize peak integrations, enabling precise determination of reaction rates .
Synthesis and Availability
The synthesis of 1,2,4,5-Tetramethylbenzene-3,6-D2 typically involves the deuteration of 1,2,4,5-tetramethylbenzene. This compound is commercially available from suppliers like Campro Scientific, often in high purity forms suitable for research applications .
Research Findings
Recent studies have utilized 1,2,4,5-Tetramethylbenzene-3,6-D2 in complex organic reactions. For example, in the study of carboboration reactions, it serves as a reliable internal standard for NMR analyses, facilitating the accurate measurement of reaction kinetics . This highlights its utility in understanding the mechanisms and efficiencies of various chemical transformations.
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